N1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethane-1,2-diamine

• IUPAC Name: N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine
• InChI: InChI=1S/C8H9ClF3N3/c9-6-3-5(8(10,11)12)4-15-7(6)14-2-1-13/h3-4H,1-2,13H2,(H,14,15)
• InChI Key: QNCJTOXEHSOJAM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)NCCN)C(F)(F)F
• Molecular Formula: C8H9ClF3N3
• DSSTOX Substance ID: DTXSID40377607
• Molecular Weight: 239.62 g/mol
• CAS RN: 219478-19-0

Description

N1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethane-1,2-diamine (N1-CTPED) is an organic compound that is of interest to scientists due to its unique properties. N1-CTPED is a colorless liquid at room temperature, and has a high boiling point and low vapor pressure. It is also highly soluble in water, and is relatively stable in air and light. N1-CTPED has a wide range of applications in scientific research, and has potential uses in drug development, as well as other commercial and industrial applications.

Scientific Research Applications

Chemistry and Coordination Properties

N1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethane-1,2-diamine is known for its versatile chemistry, especially in the formation of complex compounds. Its structure allows for various chemical reactions, contributing significantly to coordination chemistry. Studies have detailed the compound's role in forming complexes with metals, showcasing its potential in developing new materials with unique magnetic, electrochemical, and spectroscopic properties. This aspect of research emphasizes the compound's utility in understanding and manipulating molecular interactions at the atomic level, leading to advancements in materials science and nanotechnology. The literature provides extensive insights into the preparation procedures, properties, and applications of these complex compounds, highlighting the compound's centrality in advancing coordination chemistry (Boča, Jameson, & Linert, 2011).

Organic Synthesis and Catalysis

In the realm of organic synthesis, this compound serves as a critical building block for synthesizing a wide array of organic compounds. Its unique chemical structure is conducive to the development of novel synthetic methodologies, enabling the creation of complex molecules with high precision and efficiency. Research in this area focuses on the compound's reactivity and how it can be leveraged to facilitate various chemical transformations, including but not limited to, catalysis, functionalization, and polymerization processes. These studies are instrumental in the discovery of new drugs, materials, and catalysts, underscoring the compound's importance in pushing the boundaries of organic chemistry and drug development (Li et al., 2019).

Biological and Medicinal Applications

Beyond its applications in pure chemistry, this compound is also a subject of interest in biological studies. Its structural features make it a candidate for the development of novel therapeutics and biologically active molecules. Research in this area explores the biological interactions and medicinal properties of compounds derived from or related to this compound, including their potential as antibiotics, anticancer agents, and enzyme inhibitors. These studies are crucial for the discovery of new treatments and understanding the molecular basis of diseases, highlighting the compound's role in advancing pharmaceutical sciences and health care (Alharbi, 2022).

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, and H332. These indicate that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.